molecular formula C20H40O4Pb B14349332 (Butanoyloxy)(dibutyl)(octanoyloxy)plumbane CAS No. 91513-09-6

(Butanoyloxy)(dibutyl)(octanoyloxy)plumbane

Cat. No.: B14349332
CAS No.: 91513-09-6
M. Wt: 552 g/mol
InChI Key: BFQWDCOFZDMDEC-UHFFFAOYSA-L
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Description

(Butanoyloxy)(dibutyl)(octanoyloxy)plumbane is a chemical compound with the molecular formula C24H48O4Pb It is an organolead compound, which means it contains carbon-lead bonds

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Butanoyloxy)(dibutyl)(octanoyloxy)plumbane typically involves the reaction of lead(IV) acetate with butanoic acid and octanoic acid in the presence of dibutyl lead. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

Properties

CAS No.

91513-09-6

Molecular Formula

C20H40O4Pb

Molecular Weight

552 g/mol

IUPAC Name

[butanoyloxy(dibutyl)plumbyl] octanoate

InChI

InChI=1S/C8H16O2.C4H8O2.2C4H9.Pb/c1-2-3-4-5-6-7-8(9)10;1-2-3-4(5)6;2*1-3-4-2;/h2-7H2,1H3,(H,9,10);2-3H2,1H3,(H,5,6);2*1,3-4H2,2H3;/q;;;;+2/p-2

InChI Key

BFQWDCOFZDMDEC-UHFFFAOYSA-L

Canonical SMILES

CCCCCCCC(=O)O[Pb](CCCC)(CCCC)OC(=O)CCC

Origin of Product

United States

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